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Compound of Interest

Compound Name: Decanal

CAS No.: 112-31-2

Cat. No.: B1670006 Get Quote

From Olfactory Icon to Bioluminescent Substrate and Oxidative Biomarker

Executive Summary
Decanal (

), historically known as Aldehyde C-10, is a saturated fatty aldehyde that occupies a unique
intersection between industrial fragrance chemistry, bacterial physiology, and oxidative stress
pathology.[1] While its early history is defined by its isolation from Citrus oils and its
revolutionary application in perfumery (notably in the 1921 formulation of Chanel No. 5),
modern application science values decanal as a critical substrate in the bacterial
bioluminescence (lux) reaction and a volatile organic compound (VOC) biomarker for lipid
peroxidation. This guide synthesizes the chemical history, biological mechanisms, and
experimental protocols for decanal, designed for researchers in biochemistry and drug
development.

Part 1: Historical Isolation & Chemical
Characterization
The Shift from Extraction to Synthesis
The discovery of decanal is inextricably linked to the analysis of essential oils in the late 19th

and early 20th centuries. Originally isolated from sweet orange oil (Citrus sinensis) and

coriander (Coriandrum sativum), it was identified as a potent odorant responsible for the "waxy,

citrus peel" character of these extracts.
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1900s-1920s: The "Aldehyde Boom." Decanal, along with Nonanal (C9) and Undecanal
(C11), became commercially significant when perfumers sought to create abstract, non-floral

scents. The most famous application was Ernest Beaux’s use of aliphatic aldehydes,

including decanal, to create the "sparkling" top note of Chanel No. 5 in 1921.

Mid-20th Century: Industrial demand outpaced natural extraction. Synthesis shifted to the

catalytic dehydrogenation of 1-decanol and the hydroformylation of nonene.

Chemical Profile
Property Specification

IUPAC Name Decanal

Common Names Capraldehyde, Aldehyde C-10, Decyl Aldehyde

Formula

Molecular Weight 156.27 g/mol

Physical State Colorless liquid

Odor Threshold ~0.1 ppb (extremely potent)

LogP ~3.8 (Highly lipophilic)

Part 2: Biological Mechanisms & Significance[3]
The Bioluminescence Mechanism (The Lux System)
For researchers in microbiology and reporter-gene assays, decanal is critical as a substrate for

Bacterial Luciferase. Unlike firefly luciferase (which uses ATP and luciferin), bacterial luciferase

(encoded by luxAB) is a flavin-dependent monooxygenase.

The Mechanism: The enzyme oxidizes a long-chain aldehyde (decanal or tetradecanal) and

reduced flavin mononucleotide (

) with molecular oxygen. The reaction yields oxidized flavin (

), a fatty acid (decanoic acid), water, and blue-green light (

).
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Critical Insight: The aldehyde is not just a catalyst; it is consumed. However, in living systems

(e.g., Vibrio fischeri), the luxCDE complex (Fatty Acid Reductase) recycles the fatty acid

back into the aldehyde, creating a self-sustaining light cycle.
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Figure 1: The Bacterial Bioluminescence Cycle. Decanal is oxidized to generate light and

subsequently recycled by the LuxCDE complex.

Decanal as an Oxidative Stress Biomarker
In drug safety assessment and oncology, decanal serves as a volatile biomarker for Lipid

Peroxidation.

Causality: Reactive Oxygen Species (ROS) attack cell membrane phospholipids (specifically

oleic and arachidonic acid chains).[2]

Outcome: This non-enzymatic degradation produces specific aldehydes. While

Malondialdehyde (MDA) is the most common marker, Decanal is specific to the oxidation of

oleic acid families. Elevated decanal levels in breath condensates have been correlated with

non-small cell lung cancer (NSCLC) and oxidative liver damage.
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Part 3: Experimental Protocols
Protocol A: Selective Synthesis of Decanal (TEMPO
Oxidation)
Rationale: While industrial methods use dehydrogenation, laboratory synthesis often requires

converting 1-decanol to decanal without over-oxidation to decanoic acid. The TEMPO (2,2,6,6-

Tetramethylpiperidinyloxy) method is preferred over Chromium(VI) (PCC) reagents due to

safety and specificity.

Materials:

1-Decanol (10 mmol)

TEMPO (0.1 mmol, 1 mol%)

NaOCl (Bleach, 1.1 eq)

KBr (0.1 eq)

Dichloromethane (DCM) / Water biphasic system

Step-by-Step Methodology:

Preparation: Dissolve 1-decanol (1.58 g) and TEMPO (15.6 mg) in DCM (20 mL). Cool to

0°C in an ice bath.

Catalyst Addition: Dissolve KBr (119 mg) in water (2 mL) and add to the organic phase.

Oxidation: Slowly add NaOCl (commercial bleach buffered to pH 9.5 with

) dropwise over 20 minutes. Vigorous stirring is essential to maximize phase transfer.

Monitoring: Monitor reaction by TLC (Hexane:EtOAc 9:1). Decanal (

) should appear; Decanol (

) should disappear.
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Quenching: Quench with saturated

(sodium thiosulfate) to destroy excess hypochlorite.

Extraction: Separate organic layer, wash with brine, dry over

, and concentrate in vacuo.

Purification: If necessary, purify via silica gel flash chromatography. Note: Aldehydes oxidize

in air; store under nitrogen at -20°C.

Protocol B: Quantitative Detection via GC-MS
Rationale: Due to its volatility, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold

standard for detection. Derivatization is often used to stabilize the aldehyde function.

Instrument Parameters:

Column: DB-WAX or HP-5MS (30m x 0.25mm ID).

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program: 40°C (hold 2 min)

10°C/min

250°C (hold 5 min).

Derivatization (Optional but Recommended): Use PFBHA (O-(2,3,4,5,6-

pentafluorobenzyl)hydroxylamine) to form the oxime. This improves peak shape and

sensitivity for trace biomarker analysis.

Part 4: Toxicology & Metabolic Fate
Metabolic Pathway (Detoxification)
Upon ingestion or absorption, decanal is not persistent. It is rapidly metabolized by Aldehyde

Dehydrogenase (ALDH) enzymes, primarily in the liver.
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Figure 2: Metabolic detoxification pathway. ALDH converts reactive decanal into fatty acids for

energy production.

Safety Assessment[5]
Skin Sensitization: Decanal is classified as a skin irritant (H315) and eye irritant (H319). In

fragrance applications, IFRA (International Fragrance Association) restricts its use levels due

to potential sensitization, particularly when the product has auto-oxidized (aged).

Auto-oxidation: Pure decanal reacts with air to form decanoic acid and peroxides. These

peroxides are potent sensitizers. Trustworthiness Check: Always test decanal stocks for

peroxide value (POV) before use in biological assays to avoid false positives in toxicity data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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